![molecular formula C6H12ClNO2S B2886335 Rel-(3aR,6aS)-hexahydro-1H-thieno[3,4-b]pyrrole 5,5-dioxide hydrochloride CAS No. 2219419-10-8](/img/structure/B2886335.png)
Rel-(3aR,6aS)-hexahydro-1H-thieno[3,4-b]pyrrole 5,5-dioxide hydrochloride
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Overview
Description
“(3aR,6aS)-rel-Hexahydro-1H-furo[3,4-c]pyrrole” is a chemical compound with the CAS Number: 55129-05-0 . It has a molecular weight of 113.16 .
Molecular Structure Analysis
The IUPAC name for this compound is (3aR,6aS)-hexahydro-1H-furo[3,4-c]pyrrole . The InChI Code for this compound is 1S/C6H11NO/c1-5-3-8-4-6(5)2-7-1/h5-7H,1-4H2/t5-,6+ .Physical And Chemical Properties Analysis
This compound is stored in a refrigerator . It has a molecular weight of 113.16 .Scientific Research Applications
Organic Synthesis and Scaffold Development
"Rel-(3aR,6aS)-hexahydro-1H-thieno[3,4-b]pyrrole 5,5-dioxide hydrochloride" and its derivatives are explored for their potential in organic synthesis, especially as scaffolds for drug discovery. In one study, hexahydro-2H-thieno[2,3-c]pyrrole is proposed as a low molecular weight polar scaffold to construct compound libraries for new drug searches. Practical syntheses of derivatives of this bicyclic scaffold were developed, demonstrating the potential to generate libraries of 3D-shaped molecules, which is crucial for the development of new pharmaceuticals (Yarmolchuk et al., 2011).
Materials Science: Photovoltaic and Electronic Applications
In materials science, derivatives of "this compound" are used to develop new materials for organic electronics and photovoltaic applications. A study showcases the design and synthesis of a new low-band-gap thieno[3,4-c]pyrrole-4,6-dione-based copolymer for efficient solar cells. This polymer demonstrated a power conversion efficiency of 5.5% in a bulk-heterojunction photovoltaic device, highlighting the potential of thieno[3,4-b]pyrrole derivatives in renewable energy technologies (Zou et al., 2010).
Catalysis: Hydrogen Evolution and Oxidation
The catalytic properties of compounds related to "this compound" are explored in the context of hydrogen evolution and oxidation. A study involving a noninnocent coordinatively saturated mononuclear metal-thiolate complex derived from this scaffold serves as an electrocatalyst for both hydrogen evolution and oxidation. This highlights the role of such compounds in developing sustainable and efficient catalytic processes for energy conversion (Haddad et al., 2015).
Safety and Hazards
properties
IUPAC Name |
(3aR,6aS)-2,3,3a,4,6,6a-hexahydro-1H-thieno[3,4-b]pyrrole 5,5-dioxide;hydrochloride |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H11NO2S.ClH/c8-10(9)3-5-1-2-7-6(5)4-10;/h5-7H,1-4H2;1H/t5-,6+;/m0./s1 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NNYHEUDDSONGMT-RIHPBJNCSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CNC2C1CS(=O)(=O)C2.Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1CN[C@H]2[C@@H]1CS(=O)(=O)C2.Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H12ClNO2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
197.68 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
2219419-10-8 |
Source
|
Record name | rac-(3aR,6aS)-hexahydro-1H-5lambda6-thieno[3,4-b]pyrrole-5,5-dione hydrochloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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